Cas no 80030-78-0 (5-methyl-N-(4-methylbenzyl)-4-nitro-1H-pyrazole-3-carboxamide)

• Product name: 5-methyl-N-(4-methylbenzyl)-4-nitro-1H-pyrazole-3-carboxamide
• CAS No: 80030-78-0
• MF: C₁₃H₁₄N₄O₃
• MW: 274.2753
• CID: 1803070
• PubChem ID: 3061961

5-methyl-N-(4-methylbenzyl)-4-nitro-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-(4-methylbenzyl)-4-nitro-1H-pyrazole-3-carboxamide
• 5-methyl-N-[(4-methylphenyl)methyl]-4-nitro-1H-pyrazole-3-carboxamide
• 1H-Pyrazole-3-carboxamide, 5-methyl-N-((4-methylphenyl)methyl)-4-nitro-
• 80030-78-0
• 5-Methyl-N-((4-methylphenyl)methyl)-4-nitro-1H-pyrazole-3-carboxamide
• DTXSID00230027

• Inchi： InChI=1S/C13H14N4O3/c1-8-3-5-10(6-4-8)7-14-13(18)11-12(17(19)20)9(2)15-16-11/h3-6H,7H2,1-2H3,(H,14,18)(H,15,16)
• InChI Key： SJYLXSDQUIDCAC-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)CNC(=O)C2=NNC(=C2[N+](=O)[O-])C

Computed Properties

• Exact Mass: 274.10659032g/mol
• Monoisotopic Mass: 274.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 104Ų